![molecular formula C25H30N4OS B2590973 N-benzyl-2-(3,4-dimethylphenyl)-3-(ethylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide CAS No. 1276502-62-5](/img/structure/B2590973.png)
N-benzyl-2-(3,4-dimethylphenyl)-3-(ethylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-benzyl-2-(3,4-dimethylphenyl)-3-(ethylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide is a useful research compound. Its molecular formula is C25H30N4OS and its molecular weight is 434.6. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Structural Analysis
The compound is involved in the synthesis of various heterocyclic compounds. Kuroyan, Pogosyan, and Grigoryan (1995) detailed the transformation of diethyl esters into carboxylic acids, which then underwent further conversion into acyl chlorides and subsequently into chloromethyl ketones. These intermediates participated in reactions yielding various heterocyclic structures, indicating the compound's role in complex chemical syntheses (Kuroyan, Pogosyan, & Grigoryan, 1995).
Antiviral Activity
A series of N-(3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide derivatives were synthesized and showed promising antiviral properties. Apaydın et al. (2020) reported that certain derivatives exhibited strong activity against influenza A/H3N2 virus and human coronavirus 229E, highlighting the compound's potential in antiviral drug development (Apaydın, Loy, Stevaert, & Naesens, 2020).
Spiro Compound Library Development
Feliu, Martínez, and Amblard (2004) described the creation of a discrete compound library based on the spiropiperidine motif. This work showcased the compound's utility in generating diverse libraries for drug discovery and chemical biology studies (Feliu, Martínez, & Amblard, 2004).
Synthesis of Azocines and Heterospiro Compounds
Elix, Wilson, Warrener, and Calder (1972) explored the synthesis of azocine derivatives, highlighting the compound's versatility in creating complex molecular structures with potential pharmaceutical applications (Elix, Wilson, Warrener, & Calder, 1972).
Spirocyclic Systems in Pharmaceutical Chemistry
Rozhkova, Khmelevskaya, Shklyaev, Ezhikova, and Kodess (2012) synthesized 1-substituted 3,3,7,9-tetramethyl-2-azaspiro[4.5]deca-6,9-dien-8-ones and highlighted the importance of spirocyclic systems in pharmaceutical chemistry and medicinal studies (Rozhkova, Khmelevskaya, Shklyaev, Ezhikova, & Kodess, 2012).
properties
IUPAC Name |
N-benzyl-2-(3,4-dimethylphenyl)-3-ethylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30N4OS/c1-4-31-23-22(21-11-10-18(2)19(3)16-21)27-25(28-23)12-14-29(15-13-25)24(30)26-17-20-8-6-5-7-9-20/h5-11,16H,4,12-15,17H2,1-3H3,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBYWRBLNCKITTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NC2(CCN(CC2)C(=O)NCC3=CC=CC=C3)N=C1C4=CC(=C(C=C4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.